2,3,5-trideuterio-N-[(Z)-ethylideneamino]-4,6-dinitroaniline

• Molecular Formula: C8H8N4O4
• Molecular Weight: 227.19 g/mol
• IUPAC Name: 2,3,5-trideuterio-N-[(Z)-ethylideneamino]-4,6-dinitroaniline
• InChI: InChI=1S/C8H8N4O4/c1-2-9-10-7-4-3-6(11(13)14)5-8(7)12(15)16/h2-5,10H,1H3/b9-2-/i3D,4D,5D
• InChI Key: ONBOQRNOMHHDFB-VWFKEUNBSA-N
• Isomeric SMILES: [2H]C1=C(C(=C(C(=C1N/N=C\C)[N+](=O)[O-])[2H])[N+](=O)[O-])[2H]
• Canonical SMILES: CC=NNC1=C(C=C(C=C1)[N+](=O)[O-])[N+](=O)[O-]

Description

2,3,5-trideuterio-N-[(Z)-ethylideneamino]-4,6-dinitroaniline is a deuterated derivative of aniline, characterized by the presence of three deuterium atoms at positions 2, 3, and 5. This compound is notable for its applications in various scientific fields due to its unique isotopic labeling, which provides distinct advantages in research and industrial applications.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2,3,5-trideuterio-N-[(Z)-ethylideneamino]-4,6-dinitroaniline typically involves the selective deuteration of aniline derivatives. One common method includes the hydrogen-deuterium exchange reaction of a β-ketophosphonate intermediate catalyzed by ND₄Cl in D₂O/tetrahydrofuran . Another approach involves the reduction of an α,β-enone in perdeuteromethanol using sodium borodeuteride and cerium (III) chloride .

Industrial Production Methods

Industrial production of this compound may involve large-scale hydrogen-deuterium exchange reactions under controlled conditions to ensure high yield and purity. The use of deuterated solvents and catalysts is crucial in maintaining the isotopic integrity of the final product.

Chemical Reactions Analysis

Types of Reactions

2,3,5-trideuterio-N-[(Z)-ethylideneamino]-4,6-dinitroaniline undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized to form corresponding nitro derivatives.

Reduction: Reduction reactions can convert the nitro groups to amino groups.

Substitution: Electrophilic and nucleophilic substitution reactions are common, given the presence of nitro groups.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Sodium borohydride and hydrogen gas in the presence of a palladium catalyst are frequently used.

Substitution: Halogenating agents and nucleophiles such as sodium methoxide are typical reagents.

Major Products

The major products formed from these reactions include various deuterated aniline derivatives, which retain the isotopic labeling and exhibit unique properties useful in further research.

Scientific Research Applications

2,3,5-trideuterio-N-[(Z)-ethylideneamino]-4,6-dinitroaniline is widely used in scientific research due to its stable isotopic labeling. Applications include:

Chemistry: Used in NMR studies to determine bond order and molecular dynamics.

Biology: Employed in metabolic studies to trace biochemical pathways.

Medicine: Utilized in drug development to study pharmacokinetics and metabolic stability.

Industry: Applied in the synthesis of deuterated compounds for various industrial processes

Mechanism of Action

The mechanism by which 2,3,5-trideuterio-N-[(Z)-ethylideneamino]-4,6-dinitroaniline exerts its effects involves the interaction of its nitro groups with biological molecules. The deuterium atoms provide stability and resistance to metabolic breakdown, allowing for detailed studies of molecular interactions and pathways .

Comparison with Similar Compounds

Similar Compounds

Acetaldehyde 2,4-Dinitrophenylhydrazone-d3: Another deuterated compound used in analytical chemistry.

Flecainide-d3: A deuterated pharmaceutical used in medical research.

Uniqueness

2,3,5-trideuterio-N-[(Z)-ethylideneamino]-4,6-dinitroaniline is unique due to its specific isotopic labeling, which provides distinct advantages in NMR studies and metabolic research. Its stability and resistance to degradation make it a valuable tool in various scientific applications.